![molecular formula C16H23FN4O3 B2663303 1-(((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methyl)amino)-2-methyl-1-oxopropan-2-yl acetate CAS No. 2034229-58-6](/img/structure/B2663303.png)
1-(((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methyl)amino)-2-methyl-1-oxopropan-2-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methyl)amino)-2-methyl-1-oxopropan-2-yl acetate is a useful research compound. Its molecular formula is C16H23FN4O3 and its molecular weight is 338.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Evaluation of Aminopyrimidine Series
A study reported the synthesis and pharmacological evaluation of aminopyrimidine series, including compounds structurally similar to the chemical , as 5-HT1A partial agonists. These compounds were investigated for their potency in binding and functional assays related to the 5-HT1A receptor, indicating their potential application in neuropharmacology and the treatment of neurological disorders (Dounay et al., 2009).
Fluoropyrimidines in Organic Synthesis
Research on the synthesis and piperidinolysis of simple fluoropyrimidines, including the fluoropyrimidine moiety present in the chemical compound, has been reported. This study sheds light on the reactivity of fluoropyrimidines and their potential applications in organic synthesis and the development of pharmaceuticals (Brown & Waring, 1974).
Antimycobacterial Spiro-piperidin-4-ones
A study focused on the discovery of antimycobacterial spiro-piperidin-4-ones, describing an atom-economic and stereoselective synthesis of these compounds. The research highlights the significant in vitro and in vivo activity of these compounds against Mycobacterium tuberculosis, indicating their potential as novel antimycobacterial agents (Kumar et al., 2008).
Antibacterial Quinolonecarboxylic Acids
Another study presented the synthesis and structure-activity relationships of quinolonecarboxylic acids, including fluorinated derivatives, demonstrating their potent antibacterial activity. This research is pertinent to the development of new antibiotics targeting resistant bacterial strains (Inagaki et al., 2003).
Antitumor Activities of Naphthyridine Derivatives
Research on naphthyridine derivatives, structurally related to the compound , revealed their antitumor activities. The synthesis and structure-activity relationships of these compounds were explored, highlighting their potential as antitumor agents (Tomita et al., 2002).
Properties
IUPAC Name |
[1-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methylamino]-2-methyl-1-oxopropan-2-yl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FN4O3/c1-11(22)24-16(2,3)14(23)18-8-12-4-6-21(7-5-12)15-19-9-13(17)10-20-15/h9-10,12H,4-8H2,1-3H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZJDTTJFOHMPIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC(C)(C)C(=O)NCC1CCN(CC1)C2=NC=C(C=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.